Cas no 5444-33-7 (Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]-)

Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]- structure
5444-33-7 structure
Product Name:Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]-
CAS No:5444-33-7
MF:C8H12N6O
MW:208.22047996521
CID:383630
PubChem ID:227488
Update Time:2025-04-19

Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino]-
    • 2-[(4-amino-1-methylpyrazolo[3,4-d]pyrimidin-6-yl)amino]ethanol
    • 2-(4-Amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-ylamino)-aethanol
    • 2-(4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-ylamino)-ethanol
    • 2-[(4-amino-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-6-yl)amino]ethanol
    • AC1L5FJ3
    • AC1Q4VFP
    • AR-1D5799
    • CTK5A1026
    • HMS3095C18
    • NSC19090
    • NSC-19090
    • DTXSID80280924
    • MLS002638660
    • 2-({4-amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}amino)ethan-1-ol
    • 5444-33-7
    • 2-((4-Amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino)ethanol
    • SMR001548130
    • CHEMBL1900367
    • Inchi: 1S/C8H12N6O/c1-14-7-5(4-11-14)6(9)12-8(13-7)10-2-3-15/h4,15H,2-3H2,1H3,(H3,9,10,12,13)
    • InChI Key: PCMWUCSZPOCURV-UHFFFAOYSA-N
    • SMILES: OCCNC1=NC(=C2C=NN(C)C2=N1)N

Computed Properties

  • Exact Mass: 208.10746
  • Monoisotopic Mass: 208.10725903g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 101.88
  • LogP: 0.00390
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